3-Cyanononan-3-yl dimethylcarbamodithioate

• CAS No.: 61540-49-6
• Molecular Formula: C13H24N2S2
• Molecular Weight: 272.5 g/mol
• IUPAC Name: 3-cyanononan-3-yl N,N-dimethylcarbamodithioate
• InChI: InChI=1S/C13H24N2S2/c1-5-7-8-9-10-13(6-2,11-14)17-12(16)15(3)4/h5-10H2,1-4H3
• InChI Key: QVGZUCXGCAQEIU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(CC)(C#N)SC(=S)N(C)C

Description

3-Cyanononan-3-yl dimethylcarbamodithioate is a chemical compound known for its unique structure and properties This compound is part of the carbamodithioate family, which is characterized by the presence of a carbamodithioate group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyanononan-3-yl dimethylcarbamodithioate typically involves the reaction of nonan-3-one with dimethylcarbamodithioic acid. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to ensure high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to produce significant quantities of the compound, which is then purified using techniques such as distillation or crystallization to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

3-Cyanononan-3-yl dimethylcarbamodithioate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carbamodithioate group is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like amines or alcohols for substitution reactions. The reaction conditions, such as solvent choice and temperature, are tailored to optimize the reaction outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of this compound can yield sulfoxides or sulfones, while reduction can produce thiol or amine derivatives.

Scientific Research Applications

3-Cyanononan-3-yl dimethylcarbamodithioate has several scientific research applications, including:

Chemistry: The compound is used as a reagent in organic synthesis, particularly in the formation of carbon-sulfur bonds.

Biology: It is studied for its potential biological activity, including antifungal and antibacterial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infections and other diseases.

Industry: The compound is used in the production of various industrial chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3-Cyanononan-3-yl dimethylcarbamodithioate involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their function. This inhibition can lead to various biological effects, such as antimicrobial activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-Cyanononan-3-yl dimethylcarbamodithioate include other carbamodithioates and cyano-containing compounds, such as:

• 3-Cyanooctan-3-yl dimethylcarbamodithioate
• This compound analogs with different alkyl chain lengths

Uniqueness

What sets this compound apart from similar compounds is its specific structure, which imparts unique chemical and biological properties